Cas no 1194688-12-4 (N-benzyl-5-bromopyridin-3-amine)

• Product Name: N-benzyl-5-bromopyridin-3-amine
• CAS No: 1194688-12-4
• MF: C₁₂H₁₁BrN₂
• MW: 263.133141756058
• MDL: MFCD13190583
• CID: 834644
• PubChem ID: 59343445
• Update Time: 2026-04-29

N-benzyl-5-bromopyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• N-benzyl-5-bromopyridin-3-amine

• MDL： MFCD13190583

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on N-benzyl-5-bromopyridin-3-amine

Professional Introduction to N-benzyl-5-bromopyridin-3-amine (CAS No. 1194688-12-4)

N-benzyl-5-bromopyridin-3-amine, a compound with the chemical identifier CAS No. 1194688-12-4, is a versatile intermediate in the field of pharmaceutical and agrochemical research. This compound, characterized by its N-benzyl and 5-bromopyridin-3-amine functional groups, has garnered significant attention due to its potential applications in the synthesis of bioactive molecules.

The structural motif of N-benzyl-5-bromopyridin-3-amine consists of a pyridine core substituted with a bromine atom at the 5-position and an amine group at the 3-position, further modified by a benzyl group at the nitrogen atom. This unique arrangement makes it a valuable building block for constructing more complex molecules. The presence of both electrophilic and nucleophilic sites in its structure allows for diverse chemical transformations, making it an attractive candidate for medicinal chemistry endeavors.

In recent years, there has been growing interest in exploring the pharmacological properties of pyridine derivatives. The bromine substituent in N-benzyl-5-bromopyridin-3-amine enhances its reactivity, facilitating various cross-coupling reactions such as Suzuki-Miyaura, Buchwald-Hartwig, and Negishi couplings. These reactions are pivotal in the synthesis of heterocyclic compounds, which form the backbone of many modern drugs.

One of the most compelling aspects of N-benzyl-5-bromopyridin-3-amine is its utility in the development of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways and are often targeted in the treatment of cancers and inflammatory diseases. The pyridine scaffold is frequently incorporated into kinase inhibitors due to its ability to interact favorably with the enzyme's active site. For instance, studies have shown that pyridine derivatives can modulate the activity of tyrosine kinases, which are implicated in various diseases.

Recent research has highlighted the potential of N-benzyl-5-bromopyridin-3-amine as a precursor in the synthesis of novel antiviral agents. The benzyl group provides a handle for further functionalization, allowing chemists to introduce additional moieties that can enhance binding affinity to viral targets. Additionally, the bromine atom can be used to introduce other functional groups through metal-catalyzed reactions, expanding the structural diversity of potential drug candidates.

The compound's significance extends beyond pharmaceutical applications. In agrochemical research, N-benzyl-5-bromopyridin-3-amine has been investigated as a precursor for developing new pesticides and herbicides. Its structural features make it a suitable candidate for designing molecules that can interact with biological targets in pests and weeds, offering promising avenues for improving crop protection strategies.

The synthesis of N-benzyl-5-bromopyridin-3-amine typically involves multi-step organic reactions starting from commercially available pyridine derivatives. The process often includes bromination at the desired position followed by introduction of the amine and benzyl groups. Advances in synthetic methodologies have enabled more efficient and scalable production methods, making this compound more accessible for research purposes.

In conclusion, N-benzyl-5-bromopyridin-3-amine (CAS No. 1194688-12-4) is a multifaceted compound with significant potential in pharmaceutical and agrochemical research. Its unique structural features and reactivity make it a valuable intermediate for synthesizing bioactive molecules. As research continues to uncover new applications for this compound, its importance is likely to grow further, contributing to advancements in drug discovery and agricultural science.